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Compound of Interest

Compound Name: 2,4-Difluoro-3-methoxybenzonitrile

Cat. No.: B1308175

An In-depth Technical Guide on the Molecular Weight of 2,4-Difluoro-3-methoxybenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of 2,4-Difluoro-3-
methoxybenzonitrile, a chemical compound of interest in various research and development
applications. The determination of an accurate molecular weight is fundamental for a wide
range of scientific procedures, including stoichiometry in chemical reactions, preparation of
solutions with precise concentrations, and characterization in analytical chemistry.

Chemical Identity

2,4-Difluoro-3-methoxybenzonitrile is identified by the following key parameters:
o |[UPAC Name: 2,4-Difluoro-3-methoxybenzonitrile

« CAS Number: 220353-20-8[1][2]

e Molecular Formula: CsHsF2NO[1][2][3]

Methodology for Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The following protocol outlines the steps for the precise calculation of the molecular weight of
2,4-Difluoro-3-methoxybenzonitrile.
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Protocol:

o Determination of the Molecular Formula: The elemental composition of the molecule was first
established. For 2,4-Difluoro-3-methoxybenzonitrile, the molecular formula is CsHsF2NO.

[1](21(3]

« |dentification of Constituent Elements: The elements present in the compound are Carbon
(C), Hydrogen (H), Fluorine (F), Nitrogen (N), and Oxygen (O).

e Obtaining Standard Atomic Weights: The standard atomic weight of each element was
obtained from IUPAC (International Union of Pure and Applied Chemistry) recommendations
and established chemical data sources.

[¢]

Carbon (C): approximately 12.011 u[4][5][6][7]

o

Hydrogen (H): approximately 1.008 u[8][9][10][11][12]

o

Fluorine (F): approximately 18.998 u[13][14][15][16][17]

[¢]

Nitrogen (N): approximately 14.007 u[18][19][20][21][22]

[¢]

Oxygen (O): approximately 15.999 u[23][24][25][26][27]

o Calculation of Total Molecular Weight: The number of atoms of each element in the
molecular formula is multiplied by its respective atomic weight. The sum of these values
yields the molecular weight of the compound.

Data Presentation: Molecular Weight Calculation

The following table summarizes the quantitative data used to calculate the molecular weight of
2,4-Difluoro-3-methoxybenzonitrile.
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Standard Contribution
Number of ] .
Element Symbol Atomic Weight to Molecular
Atoms .
(u) Weight (u)
Carbon C 8 12.011 96.088
Hydrogen H 5 1.008 5.040
Fluorine F 2 18.998 37.996
Nitrogen N 1 14.007 14.007
Oxygen O 1 15.999 15.999

Total 169.130

The calculated molecular weight of 2,4-Difluoro-3-methoxybenzonitrile is 169.13 g/mol .[1]

Visualization of the Molecular Structure

A 2D representation of the chemical structure of 2,4-Difluoro-3-methoxybenzonitrile provides
a visual understanding of the atomic arrangement. The following diagram was generated using
the Graphviz DOT language.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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